Cas no 125541-18-6 (8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)-)

• Product Name: 8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)-
• CAS No: 125541-18-6
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• CID: 103536
• PubChem ID: 10798430
• Update Time: 2025-04-18

8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)-
• EXO-3-(1-PIPERDINYL)TROPANE
• DTXSID501186252
• (3-exo)-8-Methyl-3-(1-piperidinyl)-8-azabicyclo[3.2.1]octane
• 125541-18-6
• (1R,5S)-8-methyl-3-piperidin-1-yl-8-azabicyclo[3.2.1]octane
• 177721-67-4

• Inchi： 1S/C13H24N2/c1-14-11-5-6-12(14)10-13(9-11)15-7-3-2-4-8-15/h11-13H,2-10H2,1H3/t11-,12+,13?
• InChI Key： MVSSXDKAQLWYQO-FUNVUKJBSA-N
• SMILES： N1(C)[C@H]2CC[C@@H]1CC(C2)N1CCCCC1

Computed Properties

• Exact Mass: 208.19400
• Monoisotopic Mass: 208.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 1.97330